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Compound of Interest

Compound Name: A-800141

Cat. No.: B12997478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers utilizing A-800141, a potent and selective P2X7 receptor antagonist.

The information is designed to address specific issues that may arise during experimentation,

with a focus on mitigating potential lot-to-lot variability.

I. Understanding A-800141 and P2X7 Receptor
Signaling
A-800141 is a chemical compound that functions as an antagonist of the P2X7 receptor

(P2X7R). The P2X7 receptor is an ATP-gated ion channel primarily found on immune cells,

such as macrophages and microglia, as well as on other cell types, including certain cancer

cells.[1] Activation of the P2X7R by high concentrations of extracellular ATP triggers a cascade

of intracellular events, making it a crucial player in inflammation, immune responses, and

programmed cell death.

P2X7 Receptor Signaling Pathway
The binding of ATP to the P2X7 receptor initiates a complex signaling cascade. Initially, it leads

to the opening of a small cation-selective channel, allowing the influx of Na⁺ and Ca²⁺ and the

efflux of K⁺.[2] Prolonged activation results in the formation of a large, non-selective pore in the

cell membrane, permeable to molecules up to 900 Da.[3][4] This pore formation is a hallmark of

P2X7R activation and can trigger downstream events such as the activation of the NLRP3

inflammasome, leading to the processing and release of pro-inflammatory cytokines like
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interleukin-1β (IL-1β). Ultimately, sustained P2X7R activation can lead to apoptosis or

pyroptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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